5-((Z)-1-{2-[(3-isopropoxypropyl)amino]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-3-isopropyl-2-thioxo-1,3-thiazolan-4-one

Specification

• Molecular Formula: C22H28N4O3S2
• Molecular Weight: 460.6 g/mol
• IUPAC Name: (5Z)-5-[[7-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C22H28N4O3S2/c1-13(2)26-21(28)17(31-22(26)30)11-16-19(23-9-6-10-29-14(3)4)24-18-8-7-15(5)12-25(18)20(16)27/h7-8,11-14,23H,6,9-10H2,1-5H3/b17-11-
• Standard InChI Key: XWIIUAPSIKOSFZ-BOPFTXTBSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C(C)C)NCCCOC(C)C)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C(C)C)NCCCOC(C)C)C=C1

Introduction

The compound 5-((Z)-1-{2-[(3-isopropoxypropyl)amino]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-3-isopropyl-2-thioxo-1,3-thiazolan-4-one is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of thiazolidinone derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-diabetic effects.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common approach is the condensation reaction between a thiazole derivative and a pyrido[1,2-a]pyrimidine precursor. Specific methods may include careful control of reaction conditions such as temperature, pH, and reaction time to optimize yield and purity. Analytical techniques like thin-layer chromatography (TLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for monitoring the progress of the reactions and confirming the structure of the synthesized compound.

Biological Activity

Compounds with similar structural features exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. The unique combination of the pyrido-pyrimidine and thiazole functionalities in this compound may confer distinct biological properties. Further studies are warranted to explore its full therapeutic potential and mechanisms of action.

Compound	Structural Features	Biological Activity
3-isobutyl-5-((Z)-1-{2-[...]}	Pyrido-pyrimidine core	Antitumor
6-methyl-4-oxo-1,6,7,8,9,9a-hexahydro-pyrido(1,2-a)	Bicyclic structure	Antimicrobial
4-(4-Fluorophenyl)-6-isopropyl...	Contains similar thiazole	Cardiovascular effects